2-[4-(Dodecyloxy)phenoxy]butanoyl chloride

• CAS No.: 88126-27-6
• Molecular Formula: C22H35ClO3
• Molecular Weight: 383.0 g/mol
• IUPAC Name: 2-(4-dodecoxyphenoxy)butanoyl chloride
• InChI: InChI=1S/C22H35ClO3/c1-3-5-6-7-8-9-10-11-12-13-18-25-19-14-16-20(17-15-19)26-21(4-2)22(23)24/h14-17,21H,3-13,18H2,1-2H3
• InChI Key: BYRPKTIHGOFHHW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC=C(C=C1)OC(CC)C(=O)Cl

Description

2-[4-(Dodecyloxy)phenoxy]butanoyl chloride is a useful research compound. Its molecular formula is C22H35ClO3 and its molecular weight is 383.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the same way as in the case of 2-(4-n-dodecyloxyphenoxy)-butyric acid all of the methanol was distilled off from a mixture of 89 g (0.468 mole) of 1,1,3,3-tetramethyl-5-indanol, 750 ml of anhydrous toluene, and 86.7 ml (0.468 mole) of a 30% solution of sodium methanolate in methanol. 93.2 g (0.515 mole) of α-bromobutyric acid methyl ester were added to the suspension of the resulting sodium salt of 1,1,3,3-tetramethyl-5-indanol. The mixture was refluxed for 7 hours. 180 ml of isopropanol and 140 ml of 5 N sodium hydroxide were added to the hot (80° C.) mixture and refluxing was then continued for 1 hour. The mixture was cooled down to room temperature and admixed with 164 ml of 5 N hydrochloric acid. The toluene layer was decanted. The residue was dried and the solvent was evaporated.